Cas no 206761-86-6 (4-Phenyl-m-anisidine Hydrochloride)

• Product Name: 4-Phenyl-m-anisidine Hydrochloride
• CAS No: 206761-86-6
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD01569251
• CID: 241719
• PubChem ID: 2760361
• Update Time: 2025-09-28

4-Phenyl-m-anisidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine,2-methoxy-, hydrochloride (1:1)
• 4-Phenyl-m-anisidine hydrochloride
• 3-methoxy-4-phenylaniline,hydrochloride
• 206761-86-6
• SCHEMBL2097510
• 4-phenyl-m-anisidine hcl
• MFCD01569251
• [1,1'-Biphenyl]-4-amine, 2-methoxy-, hydrochloride (1:1)
• DTXSID70375131
• 4-Phenyl-m-anisidinehydrochloride
• FT-0682118
• 3-methoxy-4-phenylaniline;hydrochloride
• AKOS015844633
• DB-217432
• 2-methoxybiphenyl-4-amine hydrochloride
• 4-Phenyl-m-anisidine Hydrochloride

• MDL： MFCD01569251
• Inchi： 1S/C13H13NO.ClH/c1-15-13-9-11(14)7-8-12(13)10-5-3-2-4-6-10;/h2-9H,14H2,1H3;1H
• InChI Key： RQDFSDFBXBZRCC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=CC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 235.07600
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 4.32760

4-Phenyl-m-anisidine Hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives